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Compound of Interest

Compound Name: 3,4,5-Trifluorophenylacetic acid

Cat. No.: B1303385

An In-depth Technical Guide to the Physical Properties of 3,4,5-Trifluorophenylacetic Acid

This technical guide provides a comprehensive overview of the known physical and chemical
properties of 3,4,5-Trifluorophenylacetic acid, a fluorinated aromatic compound of interest to
researchers in medicinal chemistry and materials science. The information is compiled for an
audience of researchers, scientists, and professionals in drug development.

Core Physical and Chemical Properties

3,4,5-Trifluorophenylacetic acid is an organic compound with the chemical formula
C8H5F302.[1][2] It presents as a colorless or white crystalline solid.[1][2] Its fluorinated phenyl
ring structure contributes to its unique chemical characteristics and reactivity.

Data Summary

The fundamental physicochemical properties of 3,4,5-Trifluorophenylacetic acid are
summarized in the table below. This data is essential for its handling, storage, and application
In experimental settings.
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Property Value Source(s)
CAS Number 209991-62-8 [2][3]
Molecular Formula C8H5F302 [1][2]
Molecular Weight 190.12 g/mol [2]
Appearance Colorless or white crystal/solid [1112]
Melting Point 70-73 °C [1]

Boiling Point ~196 °C [1]

254.6 °C at 760 mmHg [4]

Slightly soluble in water;
Solubility Soluble in organic solvents [1]

(e.g., ethanol, ether)

Note: Data for density and pKa are not readily available in the cited literature for the 3,4,5-
isomer. Predicted values for the related 2,4,5-isomer are a pKa of 3.78+0.10 and a density of
1.468+0.06 g/cm3.[5][6]

Experimental Protocols

While the provided sources do not detail the specific experimental conditions used to determine
the properties of 3,4,5-Trifluorophenylacetic acid, the following are standard methodologies
for such characterizations.

Melting Point Determination

The melting point of a crystalline solid is a critical indicator of purity and is typically determined
using one of two primary methods:

o Capillary Tube Method: A small, powdered sample of the compound is packed into a thin-
walled capillary tube. The tube is heated in a calibrated apparatus (such as a Melt-Temp or
Bilchi melting point apparatus) with a controlled temperature ramp. The melting point range
is recorded from the temperature at which the first liquid droplet appears to the temperature
at which the entire sample becomes a clear liquid.
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« Differential Scanning Calorimetry (DSC): DSC measures the difference in the amount of heat
required to increase the temperature of a sample and a reference. The sample is heated at a
constant rate, and the heat flow is monitored. The melting point is identified as the onset
temperature of the endothermic peak corresponding to the solid-to-liquid phase transition.

Boiling Point Determination

Boiling point is determined for liquids and can be adapted for solids with relatively low boiling
points.

« Distillation Method: For larger sample quantities, the boiling point is measured during
distillation. It is the temperature at which the vapor pressure of the liquid equals the
surrounding atmospheric pressure, observed as a stable temperature plateau on a
thermometer placed at the vapor-liquid equilibrium point. For high-boiling-point substances,
vacuum distillation is employed to prevent decomposition, and the boiling point is reported at
a specific pressure.

» Siwoloboff Method (Microscale): A small amount of the substance is placed in a fusion tube,
and a sealed capillary tube is inverted within it. The assembly is heated, and the boiling point
is the temperature at which a rapid and continuous stream of bubbles emerges from the
inner capillary, and upon slight cooling, the liquid is drawn back into the capillary.

Solubility Assessment

Solubility is determined by systematically testing the dissolution of the compound in various
solvents.

o Qualitative Assessment: A small, measured amount of the solute (e.g., 10 mg) is added to a
specific volume of the solvent (e.g., 1 mL) in a test tube. The mixture is agitated at a
controlled temperature. Observations are categorized as "soluble,” "partially soluble,” or
"insoluble” based on visual inspection for any remaining solid.

e Quantitative Measurement (e.g., HPLC-based): A saturated solution is prepared by adding
excess solute to a solvent and allowing it to equilibrate. The solution is then filtered to
remove undissolved solid, and the concentration of the solute in the filtrate is determined
analytically, often using High-Performance Liquid Chromatography (HPLC) with a calibration
curve.
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Workflow Visualization

The following diagram illustrates a typical workflow for the physicochemical characterization of
a newly synthesized chemical compound like 3,4,5-Trifluorophenylacetic acid.
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Caption: A logical workflow for the synthesis and characterization of a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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